![molecular formula C16H22N2O B4738900 N-(2,3-dihydro-1H-inden-5-yl)-1-azepanecarboxamide](/img/structure/B4738900.png)
N-(2,3-dihydro-1H-inden-5-yl)-1-azepanecarboxamide
Overview
Description
Synthesis Analysis
The synthesis of related heterocyclic compounds involves intramolecular condensation between stable tertiary enamides and aldehydes under mild conditions, leading to efficient and scalable production. For instance, a strategy to construct 2,3-dihydro-1H-azepine derivatives through nucleophilic addition, deprotonation, and dehydration cascade has been demonstrated, showcasing the compound's core structure relevance in naturally occurring substances like lennoxamine (Wenju Zhu, Liang Zhao, Mei-Xiang Wang, 2015).
Molecular Structure Analysis
The molecular structure of related N-(azol-N-yl) formamides, including those with indazole and pyrazole rings, has been elucidated using crystallography and dynamic NMR spectroscopy. These compounds typically exhibit a Z configuration of the amide bond in both the solid state and solution, with electronic properties of the N-azolyl substituent influencing the rotation barriers about the amide bond (L. Salazar, M. Espada, D. Sanz, R. Claramunt, J. Elguero, S. García‐Granda, M. Díaz, F. Gómez-Beltrán, 1993).
Chemical Reactions and Properties
The azepinium ionic liquids synthesis demonstrates the reactivity of azepane-derived compounds, indicating that such transformations could be useful in mitigating disposal issues related to coproducts from the polyamide industry. The process involves the reaction of azepane with 1-bromoalkanes or 1-bromoalkoxyalkanes to produce tertiary amines, followed by quaternisation reactions to yield quaternary azepanium salts (T. Belhocine, Stewart A. Forsyth, H. Gunaratne, M. Nieuwenhuyzen, P. Nockemann, A. Puga, K. R. Seddon, G. Srinivasan, Keith Whiston, 2011).
Physical Properties Analysis
The physical properties of compounds can significantly vary based on the structural features of cations and anions, as observed in azepanium ionic liquids. These compounds exhibit wide electrochemical windows, offering promising alternatives to electrolytes based on volatile organic compounds. The introduction of ether linkages in the cationic side chains results in a decrease in viscosities and an increase in conductivities, indicating the importance of molecular structure in determining physical properties (T. Belhocine et al., 2011).
Chemical Properties Analysis
Synthesis strategies and molecular structure analyses suggest that N-(2,3-dihydro-1H-inden-5-yl)-1-azepanecarboxamide and related compounds could exhibit a range of chemical properties, including potential biological activity. For example, the synthesis of azepines via [6 + 1] annulation of ynenitriles with Reformatsky reagents shows the versatility of these compounds in forming bioactive structures, reflecting the compound's potential for pharmacological applications (M. Yoshimatsu, Miki Tanaka, Yukihiro Fujimura, Y. Ito, Yusuke Goto, Yuka Kobayashi, H. Wasada, N. Hatae, G. Tanabe, O. Muraoka, 2015).
Safety and Hazards
properties
IUPAC Name |
N-(2,3-dihydro-1H-inden-5-yl)azepane-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O/c19-16(18-10-3-1-2-4-11-18)17-15-9-8-13-6-5-7-14(13)12-15/h8-9,12H,1-7,10-11H2,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYRKYURHJPHGNR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)NC2=CC3=C(CCC3)C=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-dihydro-1H-inden-5-yl)azepane-1-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.